Cas no 2138188-36-8 (N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide)

• Product Name: N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide
• CAS No: 2138188-36-8
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6432337
• PubChem ID: 165476109
• Update Time: 2025-06-11

N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-841454
• 2138188-36-8
• N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide

• Inchi： 1S/C14H20N4O/c1-8(2)9(3)14(19)16-10-4-5-11-12(6-10)18-13(7-15)17-11/h4-6,8-9H,7,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VARDXSABONXHOS-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)C)NC1C=CC2=C(C=1)NC(CN)=N2

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8Ų

Additional information on N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide

Comprehensive Overview of N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide (CAS No. 2138188-36-8)

N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide, identified by its CAS number 2138188-36-8, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the benzimidazole derivative family, known for their diverse biological activities. The presence of both aminomethyl and dimethylbutanamide functional groups in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for novel benzimidazole derivatives has surged due to their potential applications in treating various diseases. Researchers are particularly intrigued by the compound's unique molecular architecture, which may offer enhanced binding affinity to specific biological targets. The CAS 2138188-36-8 compound is often discussed in the context of kinase inhibition and receptor modulation, topics that are currently trending in scientific communities.

One of the most frequently asked questions about N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These methods align with the growing emphasis on quality control in pharmaceutical manufacturing, a hot topic in the industry.

The compound's potential as a therapeutic agent is another area of intense exploration. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which are highly sought after in the development of new medications. This aligns with the increasing public interest in natural and synthetic antioxidants, as evidenced by the rise in related search queries.

From a commercial perspective, CAS 2138188-36-8 is often sourced by research institutions and pharmaceutical companies engaged in drug discovery. Its availability in various purity grades makes it suitable for both in vitro and in vivo studies. The compound's stability under standard laboratory conditions further enhances its appeal to researchers.

In conclusion, N-[2-(aminomethyl)-1H-1,3-benzodiazol-5-yl]-2,3-dimethylbutanamide represents a fascinating area of study within the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As research continues to unfold, it is likely that this molecule will play a pivotal role in addressing some of the most pressing challenges in modern healthcare.